Cas no 1048664-13-6 (1-(4-Nitrobenzyl)pyrrolidine hydrobromide)

• Product Name: 1-(4-Nitrobenzyl)pyrrolidine hydrobromide
• CAS No: 1048664-13-6
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• MDL: MFCD06149963
• CID: 4678798
• Update Time: 2025-05-21

1-(4-Nitrobenzyl)pyrrolidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(4-NITROBENZYL)PYRROLIDINE HYDROBROMIDE
• R9067
• 1-(4-Nitrobenzyl)pyrrolidine hydrobromide

• MDL： MFCD06149963
• Inchi： 1S/C11H14N2O2.BrH/c14-13(15)11-5-3-10(4-6-11)9-12-7-1-2-8-12;/h3-6H,1-2,7-9H2;1H
• InChI Key： UVYWSSWADIBSFU-UHFFFAOYSA-N
• SMILES： Br.[O-][N+](C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Topological Polar Surface Area: 49.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-Nitrobenzyl)pyrrolidine hydrobromide

1-(4-Nitrobenzyl)pyrrolidine Hydrobromide: A Comprehensive Overview

The compound 1-(4-Nitrobenzyl)pyrrolidine hydrobromide, identified by the CAS number 1048664-13-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound, also referred to as N-(4-nitrobenzyl)pyrrolidine hydrobromide, has garnered attention due to its unique structural properties and potential applications in drug design and delivery systems. The molecule consists of a pyrrolidine ring, a five-membered secondary amine, substituted with a nitrobenzyl group at the 4-position, which imparts distinctive electronic and steric characteristics.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with enhanced pharmacokinetic profiles. The nitro group attached to the benzyl moiety in this compound introduces electron-withdrawing effects, which can modulate the reactivity and selectivity of the molecule in various biochemical environments. This makes it a promising candidate for applications in enzyme inhibition, receptor targeting, and drug delivery systems.

In terms of synthesis, 1-(4-Nitrobenzyl)pyrrolidine hydrobromide can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The hydrobromide salt form is particularly advantageous for ensuring stability and solubility in aqueous environments, which is crucial for its potential use in pharmaceutical formulations. Researchers have explored the use of this compound as a precursor for more complex molecules, leveraging its structural versatility to build multi-functional bioactive agents.

The structural integrity of this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in biological systems. Additionally, computational modeling has been employed to predict the binding affinities of this compound to various therapeutic targets, further underscoring its potential utility in drug discovery.

One of the most exciting developments involving CAS No. 1048664-13-6 is its role in the creation of bio-inspired materials and sensors. The nitrobenzyl group's photochemical properties have been harnessed to develop light-responsive systems, which could find applications in optogenetics and photodynamic therapy. Furthermore, the pyrrolidine ring's ability to form hydrogen bonds has made it a valuable component in supramolecular chemistry, enabling the construction of self-assembled structures with tailored functionalities.

In conclusion, 1-(4-Nitrobenzyl)pyrrolidine hydrobromide represents a versatile platform for exploring novel chemical entities with diverse applications. Its unique combination of structural features and functional groups positions it as a key player in advancing both fundamental research and applied sciences. As ongoing investigations continue to uncover new dimensions of its utility, this compound stands at the forefront of innovative chemical innovation.